Cas no 1037816-85-5 (3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid)
1037816-85-5 structure
Product Name:3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid
CAS No:1037816-85-5
MF:C16H12N2O2
MW:264.278683662415
MDL:MFCD05170072
CID:1025315
PubChem ID:3880862
Update Time:2025-04-20
3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid
- 5-([1,1'-Biphenyl]-4-yl)-1H-pyrazole-3-carboxylic acid
- 5-(4-phenylphenyl)-2H-pyrazole-3-carboxylic Acid
- AC1MYF7A
- ANW-45008
- CTK7J0813
- F1967-0137
- MolPort-003-823-778
- MolPort-007-995-575
- 3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid
- DS-2028
- AMY32313
- 3-(4-phenylphenyl)-1H-pyrazole-5-carboxylic acid
- AKOS005207381
- AKOS009122249
- 1037816-85-5
- MFCD05170072
- DB-001740
- 5-Biphenyl-4-yl-1H-pyrazole-3-carboxylicacid
- DTXSID90397734
- 5-{[1,1'-biphenyl]-4-yl}-1H-pyrazole-3-carboxylic acid
- EN300-236320
- 5-(4-Phenylphenyl)-1H-pyrazole-3-carboxylic acid
-
- MDL: MFCD05170072
- Inchi: 1S/C16H12N2O2/c19-16(20)15-10-14(17-18-15)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H,17,18)(H,19,20)
- InChI Key: ASSWJYJXKAHOPX-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C2C=CC(=CC=2)C2C=CC=CC=2)=NN1)=O
Computed Properties
- Exact Mass: 264.08996
- Monoisotopic Mass: 264.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 595.0±38.0 °C at 760 mmHg
- Flash Point: 313.7±26.8 °C
- PSA: 65.98
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188806-5g |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95+% | 5g |
$491 | 2021-08-05 | |
| Chemenu | CM188806-10g |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95+% | 10g |
$859 | 2021-08-05 | |
| Chemenu | CM188806-5g |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95%+ | 5g |
$349 | 2023-02-03 | |
| abcr | AB423026-1 g |
5-(4-Phenylphenyl)-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 1g |
€212.00 | 2023-04-24 | ||
| abcr | AB423026-5 g |
5-(4-Phenylphenyl)-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 5g |
€590.90 | 2023-04-24 | ||
| Fluorochem | 212399-250mg |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95% | 250mg |
£108.00 | 2022-03-01 | |
| Fluorochem | 212399-1g |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95% | 1g |
£269.00 | 2022-03-01 | |
| Fluorochem | 212399-5g |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95% | 5g |
£808.00 | 2022-03-01 | |
| Chemenu | CM188806-10g |
5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid |
1037816-85-5 | 95%+ | 10g |
$529 | 2023-02-03 | |
| TRC | B412980-50mg |
5-Biphenyl-4-yl-1h-pyrazole-3-carboxylic Acid |
1037816-85-5 | 50mg |
$ 50.00 | 2022-06-07 |
3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
1037816-85-5 (3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid) Related Products
- 164295-94-7(3-(2-naphthyl)-1{H}-pyrazole-5-carboxylic acid)
- 46413-67-6(3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid)
- 1197631-29-0(3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid)
- 890591-84-1(3-(4-Ethylphenyl)-1H-pyrazole-5-carboxylic acid)
- 890621-41-7(1H-Pyrazole-5-carboxylicacid, 3-(2-methylphenyl)-)
- 1134-49-2(5-phenyl-1h-pyrazole-3-carboxylic acid)
- 890007-12-2(3-(4-methylphenyl)-1H-pyrazole-5-carboxylic Acid)
- 690631-98-2(5-(3-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid)
- 870704-22-6(3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid)
- 5071-61-4(3-Phenyl-1H-pyrazole-5-carboxylic acid)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk